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Compound of Interest

Compound Name: cis-Pinane

Cat. No.: B1246623 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides immediate, essential

safety and logistical information for the handling of cis-Pinane, including operational protocols

and disposal plans, to build a foundation of trust and value beyond the product itself.

Quantitative Data Summary
The following table summarizes key quantitative data for cis-Pinane, crucial for safe handling

and experimental planning.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1246623?utm_src=pdf-interest
https://www.benchchem.com/product/b1246623?utm_src=pdf-body
https://www.benchchem.com/product/b1246623?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

GHS Classification

Flammable liquids, Category 3;

Aspiration hazard, Category 1;

Acute toxicity, oral, Category 4;

Skin corrosion/irritation,

Category 2; Serious eye

damage/eye irritation,

Category 2A; Specific target

organ toxicity, single exposure;

Respiratory tract irritation,

Category 3

[1][2]

Signal Word Danger [1][3]

Hazard Statements

H226: Flammable liquid and

vapour. H302: Harmful if

swallowed. H304: May be fatal

if swallowed and enters

airways. H315: Causes skin

irritation. H319: Causes

serious eye irritation. H335:

May cause respiratory

irritation.

[1][2]

Flash Point ~45 °C [4]

Boiling Point ~170 °C [4]

ACGIH TLV 50 ppm (205 mg/m³) TWA [4]

Solubility
Insoluble in water; Soluble in

organic solvents.
[1][4]

Experimental Protocol: Safe Handling of cis-Pinane
This protocol provides a step-by-step guide for the safe handling of cis-Pinane in a laboratory

setting.

1. Preparation and Engineering Controls:
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Work in a well-ventilated area, preferably within a chemical fume hood.[5]

Ensure that an emergency eyewash station and safety shower are readily accessible.

Use explosion-proof electrical, ventilating, and lighting equipment.[1][3]

All equipment used for transferring cis-Pinane should be properly grounded and bonded to

prevent static discharge.[1][3]

Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No

smoking in the handling area.[1][3]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[1][6] A face shield may be necessary for splash

protection.[7]

Skin Protection: Wear chemical-resistant gloves (e.g., Nitrile rubber) and fire/flame resistant,

impervious clothing.[1][4][7] Ensure gloves are regularly inspected and replaced.

Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a

full-face respirator with appropriate cartridges.[1][6]

Footwear: Wear closed-toe, chemical-resistant shoes.[8][9]

3. Handling Procedure:

Avoid contact with skin and eyes.[2]

Avoid inhalation of vapor or mist.[2][6]

Use non-sparking tools when opening or handling containers.[1][3]

Keep containers tightly closed when not in use.[1][3]

4. Storage:
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Store in a cool, dry, dark, and well-ventilated place.[1][3][5]

Keep containers tightly sealed.[5]

Store away from incompatible materials, particularly strong oxidizing agents.[1][4]

Store in a locked-up area.[1][3]

5. Accidental Release Measures:

Remove all sources of ignition.[5][6]

Evacuate personnel to a safe area.[6]

Use personal protective equipment during cleanup.[5][6]

Absorb the spill with a non-combustible material such as dry earth or sand and transfer it to a

suitable, closed container for disposal.[5]

Prevent the spill from entering drains or waterways.[2][3]

6. First Aid:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Consult a

physician.[2][3]

In Case of Skin Contact: Immediately take off all contaminated clothing. Wash the affected

area with soap and plenty of water. Consult a physician if irritation persists.[2][3]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[2][3]

If Swallowed: Do NOT induce vomiting. Immediately call a poison center or doctor.[1][3]

Disposal Plan
1. Waste Collection:
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Collect surplus and non-recyclable cis-Pinane solutions in a designated, labeled, and sealed

container.

2. Professional Disposal:

Dispose of the contents and the container at an approved waste disposal plant.[1]

Contact a licensed professional waste disposal service to dispose of this material.[2]

Do not discharge into drains, sewers, or the environment.[3]

3. Contaminated Packaging:

Contaminated packaging should be disposed of as an unused product in accordance with

local regulations.[2]

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of cis-Pinane, from

preparation to disposal.
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Caption: Workflow for the safe handling of cis-Pinane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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